Cas no 865663-99-6 (1-(Difluoromethyl)-1H-pyrazol-3-amine)

• Product Name: 1-(Difluoromethyl)-1H-pyrazol-3-amine
• CAS No: 865663-99-6
• MF: C₄H₅F₂N₃
• MW: 133.099406957626
• MDL: MFCD09834153
• CID: 4717902
• PubChem ID: 23160373
• Update Time: 2025-06-15

1-(Difluoromethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-1H-pyrazol-3-amine
• 1-(difluoromethyl)pyrazol-3-amine
• 1-(difluoromethyl)pyrazole-3-ylamine
• HEUVPMSAIGHNCH-UHFFFAOYSA-N
• SBB025728
• STK352656
• 3-amino-1-(difluoromethyl)-1H-pyrazole
• ST45134353
• 1-(Difluoromethyl)-1,2-dihydro-3h-pyrazol-3-imine
• DB-132075
• EN300-231775
• AKOS005168606
• 865663-99-6
• TQP1416
• F83438
• CS-0270792
• SCHEMBL1427567
• 1-(Difluoromethyl)-1H-pyrazol-3-amine

• MDL： MFCD09834153
• Inchi： 1S/C4H5F2N3/c5-4(6)9-2-1-3(7)8-9/h1-2,4H,(H2,7,8)
• InChI Key： HEUVPMSAIGHNCH-UHFFFAOYSA-N
• SMILES： FC(N1C=CC(N)=N1)F

Computed Properties

• Exact Mass: 133.04515350g/mol
• Monoisotopic Mass: 133.04515350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 0.7

Additional information on 1-(Difluoromethyl)-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 865663-99-6 and Product Name: 1-(Difluoromethyl)-1H-pyrazol-3-amine

The compound with the CAS number 865663-99-6 and the product name 1-(Difluoromethyl)-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine, characterized by its difluoromethyl substituent on the pyrazole ring, has garnered considerable attention due to its unique structural and functional properties. The pyrazole core is a well-known scaffold in medicinal chemistry, frequently employed in the development of bioactive molecules due to its ability to form stable hydrogen bonds and its versatility in drug design.

Recent research has highlighted the potential of 1-(Difluoromethyl)-1H-pyrazol-3-amine as a key intermediate in the synthesis of novel therapeutic agents. The presence of the difluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further pharmacological exploration. This modification is particularly valuable in drug development, as it can improve the pharmacokinetic profile of lead compounds, leading to enhanced bioavailability and reduced degradation rates.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting various biological pathways. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a difluoromethyl group at the 1-position of the pyrazole ring introduces additional electronic and steric features that can fine-tune the interaction with biological targets. This flexibility allows chemists to design molecules with high specificity and potency.

In particular, studies have demonstrated that compounds incorporating a difluoromethyl group exhibit improved binding affinity to enzyme active sites. This is attributed to the electron-withdrawing nature of fluorine atoms, which can stabilize positive charges and enhance interactions with negatively charged residues in protein targets. Such modifications are critical in developing drugs that require precise molecular recognition, such as kinase inhibitors or protease inhibitors.

The pyrazol-3-amine moiety itself is a versatile pharmacophore that can be further functionalized to create a diverse array of derivatives. Researchers have explored various synthetic routes to incorporate different substituents at different positions on the pyrazole ring, leading to compounds with tailored biological activities. For instance, derivatives with additional fluorine atoms or other heteroatoms have shown enhanced bioactivity in preclinical studies.

Current research efforts are focused on leveraging computational methods to predict and optimize the properties of 1-(Difluoromethyl)-1H-pyrazol-3-amine derivatives. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, are being employed to understand how structural modifications influence binding affinity and selectivity. These approaches enable researchers to accelerate the drug discovery process by identifying promising candidates before they enter experimental validation phases.

The therapeutic potential of this compound is further underscored by its compatibility with modern drug development paradigms. The ability to synthesize complex derivatives efficiently using established synthetic methodologies makes it a valuable building block for medicinal chemists. Additionally, its stability under various conditions enhances its utility in both laboratory research and industrial-scale production.

Several ongoing clinical trials are exploring novel therapeutic applications for pyrazole derivatives, including those modified with difluoromethyl groups. These trials aim to evaluate the safety and efficacy of new drug candidates targeting diseases such as cancer, infectious diseases, and inflammatory disorders. The results from these trials are expected to provide valuable insights into the therapeutic potential of compounds like 1-(Difluoromethyl)-1H-pyrazol-3-amine.

The chemical synthesis of this compound involves multi-step processes that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles are being employed to improve yield and reduce environmental impact. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 1-(Difluoromethyl)-1H-pyrazol-3-amine (CAS No. 865663-99-6) represents a promising candidate for further pharmacological exploration. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery efforts.